![molecular formula C7H6N4O2 B1449334 4-(Pyridin-4-yl)-1,2,4-triazolidine-3,5-dione CAS No. 1795457-36-1](/img/structure/B1449334.png)
4-(Pyridin-4-yl)-1,2,4-triazolidine-3,5-dione
Overview
Description
4-(Pyridin-4-yl)-1,2,4-triazolidine-3,5-dione (PPD) is an organic compound that has been studied extensively for its potential applications in scientific research. PPD is a heterocyclic compound that has a five-membered ring with nitrogen and oxygen atoms. Its structure is similar to that of the pyridine ring, but with an additional nitrogen atom in the center of the ring. The compound is also known as 4-pyridone, 4-pyridin-4-yl-1,2,4-triazolidine-3,5-dione, or 4-pyridone-3,5-dione.
Scientific Research Applications
Polymerization Applications
Polymerization of 4-(Pyridin-4-yl)-1,2,4-triazolidine-3,5-dione Derivatives 4-(4′-Aminophenyl)-1,2,4-triazolidine-3,5-dione was used as a precursor for synthesizing novel polyureas via polymerization with diisocyanates. This polymerization led to novel aliphatic-aromatic polyureas with inherent viscosities ranging from 0.06–0.20 dL g−1. These polyureas were characterized by different techniques, showing promising properties for various applications (Mallakpour & Rafiee, 2003).
Microwave-assisted Rapid Polycondensation 4-(4′-Aminophenyl)-1,2,4-triazolidine-3,5-dione underwent a microwave-assisted polycondensation reaction with diisocyanates, resulting in novel polyureas. This method was more rapid compared to conventional solution polycondensation and resulted in polyureas with inherent viscosities in the range of 0.07–0.17 dL/g. These polyureas were characterized by different analytical techniques (Mallakpour & Rafiee, 2004).
Photoactive Material Development
Preparation of Photoactive Polyamides 4-(4-Dimethylaminophenyl)-1,2,4-triazolidine-3,5-dione was used to develop new photoactive polyamides. These polyamides showed inherent viscosities ranging from 0.09–0.21 dL/g and were studied for their fluorimetric properties. This research contributes to the development of novel photoactive materials for potential applications in various industries (Mallakpour & Rafiee, 2007).
Heterocyclic Chemistry and Catalysis
Oxidation of Pyrazolines 4-(p-Chloro)phenyl-1,2,4-triazole-3,5-dione was employed as an oxidizing agent for the conversion of 1,3,5-trisubstituted pyrazolines to their corresponding pyrazoles. This transformation highlights the potential of triazolidine derivatives in catalyzing chemical reactions under mild conditions (Zolfigol et al., 2006).
Mechanism of Action
Target of Action
Pyridines and triazolidinediones are often used in medicinal chemistry due to their ability to interact with various biological targets. They can bind to different enzymes, receptors, and proteins, influencing their function .
Mode of Action
The mode of action of these compounds can vary greatly depending on their specific structure and the target they interact with. They can act as inhibitors, activators, or modulators of their targets .
Biochemical Pathways
These compounds can be involved in a wide range of biochemical pathways, depending on their specific targets. They can influence signal transduction pathways, metabolic pathways, and more .
Pharmacokinetics
The ADME properties of these compounds can also vary greatly. Factors such as solubility, stability, and the presence of functional groups can influence their absorption, distribution, metabolism, and excretion .
Result of Action
The molecular and cellular effects of these compounds depend on their specific targets and mode of action. They can lead to changes in cellular function, gene expression, and more .
Action Environment
The action, efficacy, and stability of these compounds can be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules .
Properties
IUPAC Name |
4-pyridin-4-yl-1,2,4-triazolidine-3,5-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N4O2/c12-6-9-10-7(13)11(6)5-1-3-8-4-2-5/h1-4H,(H,9,12)(H,10,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLLPTOIEZFIHHC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1N2C(=O)NNC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1795457-36-1 | |
Record name | 4-(pyridin-4-yl)-1,2,4-triazolidine-3,5-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.